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Technical Whitepaper: 1-(4-
Chlorophenyl)pentan-1-amine
Discovery, Synthesis, and Pharmacological Profile
Executive Summary
1-(4-Chlorophenyl)pentan-1-amine (CAS: 91428-38-5; HCl salt: 91428-39-6) is a primary

amine belonging to the class of

-alkylbenzylamines.[1] Structurally distinct from the phenethylamine class (which includes
amphetamine), this molecule features an amine group attached directly to the benzylic carbon,
which also bears a pentyl side chain.

Historically, this compound emerged during the intensive Structure-Activity Relationship (SAR)

campaigns of the mid-to-late 20th century aimed at discovering novel anorectics and

antidepressants. It serves as a critical reference standard in the study of monoamine

transporter modulation, specifically probing the steric tolerance of the binding pockets in the

Norepinephrine (NET) and Dopamine (DAT) transporters.
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Part 1: Chemical Identity & Physicochemical Profile[1]
This molecule is characterized by a 4-chlorophenyl ring attached to the C1 position of a pentyl

chain, with a primary amine also at C1. It is a homolog of the shorter-chain

-ethyl and

-propyl benzylamines.

Table 1: Physicochemical Specifications

Property Specification

IUPAC Name 1-(4-Chlorophenyl)pentan-1-amine

Common Synonyms -butyl-4-chlorobenzylamine; 1-Amino-1-(4-

chlorophenyl)pentane

CAS Number (Free Base) 91428-38-5

CAS Number (HCl Salt) 91428-39-6

Molecular Formula

C

H

ClN

Molecular Weight 197.71 g/mol (Base); 234.17 g/mol (HCl)

Chirality
Contains one stereocenter at C1.[1] Exists as

(R)- and (S)- enantiomers.

Lipophilicity (LogP) ~3.2 (Predicted)

pKa ~9.5 (Amine)

Solubility HCl salt: Soluble in water, methanol, DMSO.

Part 2: Discovery & Historical Context
The discovery of 1-(4-Chlorophenyl)pentan-1-amine is not attributed to a single "blockbuster"

drug patent but rather to the chemical space exploration of the 1970s and 1980s.
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The Search for Non-Amphetamine Stimulants
During the mid-20th century, pharmaceutical companies (e.g., Sterling-Winthrop, Roche)

sought to dissociate the appetite-suppressing effects of stimulants from their addictive

potential. This led to the modification of the phenethylamine scaffold (amphetamine) into the

benzylamine scaffold.

Phenethylamines: Phenyl-CH

-CH(NH

)-R (Amine is 2 carbons from ring).

Benzylamines: Phenyl-CH(NH

)-R (Amine is 1 carbon from ring).

Researchers discovered that

-alkylbenzylamines retained significant CNS activity but often with altered metabolic stability
and receptor selectivity. 1-(4-Chlorophenyl)pentan-1-amine represents the

-butyl homolog in this series, likely synthesized to test the "steric limit" of the hydrophobic
pocket in the target protein (e.g., the monoamine transporter).

Relation to Sibutramine
The molecule shares significant structural homology with the anorectic drug Sibutramine

(Meridia). Sibutramine is a tertiary amine with a cyclobutyl group at the

-position.

Sibutramine: 1-(4-chlorophenyl)-1-cyclobutyl-3-methylbutylamine.

1-(4-Chlorophenyl)pentan-1-amine: A simplified, linear-chain analog (des-cyclobutyl, des-

methyl).

It is plausible that this compound was synthesized as an intermediate or a comparative analog

during the optimization of the Sibutramine scaffold to understand the necessity of the cyclobutyl

ring for potency.
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Part 3: Synthesis & Experimental Protocols
The synthesis of 1-(4-Chlorophenyl)pentan-1-amine typically follows a Grignard addition or a

Reductive Amination pathway. The reductive amination of the corresponding ketone is the most

scalable and field-proven method for research quantities.

Method A: Reductive Amination via Oxime (Recommended)
This protocol ensures high purity and avoids the instability of imine intermediates.

Reaction Scheme:

Acylation: Chlorobenzene + Valeryl Chloride

1-(4-Chlorophenyl)pentan-1-one.

Oximation: Ketone + Hydroxylamine

Oxime.

Reduction: Oxime + H

/Catalyst

Amine.

Step-by-Step Protocol:

Synthesis of 1-(4-Chlorophenyl)pentan-1-one (Friedel-Crafts)

Reagents: Chlorobenzene (Solvent/Reactant), Valeryl Chloride (1.0 eq), AlCl

(1.1 eq).

Procedure: Charge a dry flask with AlCl

and chlorobenzene. Cool to 0°C. Add valeryl chloride dropwise over 30 mins. Stir at RT for
4 hours. Quench with ice/HCl. Extract with DCM. Wash with brine, dry over MgSO

, and concentrate. Purify via vacuum distillation.
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Checkpoint: Confirm ketone formation via IR (C=O stretch at ~1680 cm

).

Formation of the Oxime

Reagents: 1-(4-Chlorophenyl)pentan-1-one (1.0 eq), Hydroxylamine HCl (1.5 eq), Sodium

Acetate (1.5 eq), Ethanol/Water (3:1).

Procedure: Dissolve ketone in Ethanol. Add NH

OH·HCl and NaOAc in water. Reflux for 2-4 hours. Monitor by TLC (disappearance of
ketone).

Workup: Evaporate ethanol. Add water. Extract the solid/oil oxime with Ethyl Acetate.

Reduction to the Amine

Reagents: Oxime intermediate, LiAlH

(2.0 eq) in dry THF OR H

(50 psi) with Raney Nickel.

Procedure (LAH): Suspend LiAlH

in dry THF under Argon. Add oxime solution dropwise at 0°C. Reflux for 6 hours.

Quench: Fieser workup (Water, 15% NaOH, Water). Filter precipitate.

Salt Formation: Dissolve the crude oil in diethyl ether. Add HCl in dioxane dropwise. The

white precipitate is 1-(4-Chlorophenyl)pentan-1-amine HCl. Filter and recrystallize from

iPrOH/Et

O.

Part 4: Pharmacological Mechanics (SAR)
The pharmacological activity of 1-(4-Chlorophenyl)pentan-1-amine is inferred from the well-

established SAR of
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-substituted benzylamines.

Mechanism of Action
Primary Target: Monoamine Transporters (MATs).

Mode: Reuptake Inhibition (blocker) and/or Substrate-based Release.

Selectivity: The 4-chloro substitution on the phenyl ring typically enhances affinity for the

Serotonin Transporter (SERT) and Norepinephrine Transporter (NET), while reducing

Dopamine Transporter (DAT) affinity compared to the unsubstituted analog.

Structural Logic (SAR)
-Alkyl Chain Length: The pentyl chain (n-butyl substituent at

-position) is relatively bulky.

Methyl/Ethyl: High potency (e.g.,

-methylbenzylamine).

Butyl (Current Molecule): Increased lipophilicity but potentially reduced affinity due to steric

clash in the transporter's S1 binding pocket. However, it may gain affinity for allosteric

sites.

4-Cl Substitution: A classic modification (seen in Chlorphentermine, 4-CA) that increases

metabolic stability (blocks para-hydroxylation) and enhances SERT binding.

Diagram: Structural Relationship & SAR
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Caption: Structural lineage of 1-(4-Chlorophenyl)pentan-1-amine relative to major

psychostimulant classes and its predicted pharmacological targets.

Part 5: Applications & Safety
Research Applications

Transporter Mapping: Used as a "molecular ruler" to measure the depth and hydrophobicity

of the substrate-binding pocket in NET and SERT.

Metabolic Stability Studies: Used to study the rate of N-dealkylation vs. side-chain oxidation

in benzylamines.

Forensic Standard: A reference material for identifying novel psychoactive substances (NPS)

that may utilize the benzylamine scaffold.

Handling & Safety
Hazard Class: Irritant (Skin/Eye). Potential CNS stimulant.

Storage: Hygroscopic (HCl salt). Store at -20°C under dessication.
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Regulatory: While not globally scheduled as a narcotic, it is a chemical analog of controlled

substances and may be treated as such under "Analog Acts" in jurisdictions like the USA or

UK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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